BENGHE Validation & Comparative

Check Availability & Pricing

A Guide to Validating NBDPS Findings with
Other Birth Defect Registries

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Nbdps
CAS No.: 132880-14-9
Cat. No.: B148686
Get Quote
. J
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This guide provides a framework for comparing and validating findings from the National Birth
Defects Prevention Study (NBDPS) with data from other major birth defect registries.
Understanding the consistency of findings across different populations and surveillance
systems is crucial for confirming potential risk factors and informing public health interventions.
This document outlines key methodological comparisons, presents available data for selected
birth defects and risk factors, and details the necessary protocols for conducting such
comparative analyses.

Methodological Comparison of Major Birth Defect
Registries

A direct comparison of findings between birth defect registries requires a thorough
understanding of their respective methodologies. The NBDPS was a large, population-based
case-control study in the United States, while other significant registries like the European
Surveillance of Congenital Anomalies (EUROCAT) and the International Clearinghouse for Birth
Defects Surveillance and Research (ICBDSR) represent networks of regional registries with
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varying methodologies. Key differences in case ascertainment, exposure data collection, and
inclusion criteria can influence prevalence estimates and risk factor associations.
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Feature

National Birth
Defects Prevention
Study (NBDPS)

European
Surveillance of
Congenital
Anomalies
(EUROCAT)

International
Clearinghouse for
Birth Defects
Surveillance and
Research (ICBDSR)

Study Design

Population-based

case-control study.[1]

Network of population-

based registries.[2][3]

Global network of birth
defect surveillance

programs.[4]

Geographic Coverage

10 U.S. states
(Arkansas, California,
Georgia, lowa,
Massachusetts, New
Jersey, New York,
North Carolina, Texas,
Utah).

Multiple regions

across Europe.[5][6]

Worldwide member

registries.[4]

Case Ascertainment

Active case
ascertainment through
review of medical
records from multiple
sources (e.g.,
hospitals, genetic

centers).

Primarily active case
ascertainment, though
methods can vary by

member registry.

Methods vary by
member program,
including both active
and passive

surveillance.[4]

Data Collection

Detailed maternal
interviews via
telephone, and
collection of buccal
cells for genetic

analysis.

Standardized data
collection from
multiple sources
including medical
records and prenatal

screening information.

(21718l

Data submitted by
member registries;
collection methods

vary.
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Included major )
) Includes a wide range
structural birth )
of congenital
defects; excluded ] ] ]
) o ) anomalies, with Varies by member
Inclusion Criteria cases with known ] )
standardized coding program.[4]
chromosomal o
and classification.[2]

[3]

abnormalities or

single-gene disorders.

Self-reported maternal ] )
_ Varies by registry; can
exposures during the )
_ _ include maternal
periconceptional _ _ . .
_ _ interviews, medical Varies by member
Exposure Information period (one month
records, and program.
before to three o
prescription
months after

conception).[1][9][10]

databases.

Experimental Protocols for Comparative Analysis

Validating findings across different registries is a complex process that requires careful
planning and execution. The following experimental workflow outlines the key steps involved in
such a comparative analysis.

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


http://www.icbdsr.org/data-quality-indicators-tool/
http://www.icbdsr.org/wp-content/uploads/2022/06/2022_01_Monthly_Newsletter.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6167257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8712361/
https://pubmed.ncbi.nlm.nih.gov/18381510/
https://eu-rd-platform.jrc.ec.europa.eu/sites/default/files/eurocat-Special-Report-NTD-Younger-Mothers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Phase 1: Study Design and Data Acquisition

Define Research Question and Hypotheses

:

Identify Suitable Registries for Comparison

:

Develop a Common Data Protocol and Case Definitions

l

Obtain Data Use Agreements and Raw Data

Phase 2: Data Harmonization and Analysis

Harmonize Variables (e.g., diagnostic codes, exposure definitions)

:

Perform Data Quality Checks

l

Conduct Statistical Analysis (e.g., pooled analysis, meta-analysis)

y

Assess for Heterogeneity Across Studies

Phase 3: Interpretation and Dissemination

Interpret Findings in the Context of Methodological Differences

l

Publish and Disseminate Results

Click to download full resolution via product page

Caption: Experimental workflow for cross-registry validation.
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A critical step in this process is data harmonization, which involves creating a common data
model and standardizing definitions for birth defects and exposures across registries. This often
requires recoding data to a common classification system, such as the International
Classification of Diseases (ICD).

Comparative Findings: Prevalence and Risk Factor
Associations

Direct quantitative comparisons of NBDPS findings with other registries are not readily
available in the published literature in the format of a single, comprehensive validation study.
However, by examining findings from separate studies conducted using different registry data,
we can make indirect comparisons for specific conditions and risk factors.

Prevalence of Selected Birth Defects

The reported prevalence of birth defects can vary between registries due to differences in case
ascertainment and population demographics. The following table presents prevalence
estimates for spina bifida from NBDPS-related data and EUROCAT.

. ] Prevalence (per
Birth Defect Registry/Study . Years of Data
10,000 births)

NBDPS (U.S., 1991-

Spina Bifida 5.6 (post-fortification) 1991-2006[6]
2006)

EUROCAT (Europe,
~9.1 (for all NTDs) 1991-2011[11]

1991-2011)

EUROCAT (Europe,
9.43 (for all NTDs) 2000-2008[12]

2000-2008)

Note: Direct comparison is challenging as the NBDPS estimate is specific to spina bifida post-
folic acid fortification, while the EUROCAT estimates are for all neural tube defects (NTDs) over
a broader time frame.
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Risk Factor Association: Maternal Smoking and
Congenital Heart Defects

The association between maternal smoking and congenital heart defects (CHDs) has been
investigated in multiple studies using data from different registries. While the specific odds
ratios may differ, the general finding of a modest association is consistent.

Study Population Odds Ratio (OR) / 95% Confidence
: Defect Category .

(Registry) Adjusted OR (aOR) Interval (ClI)

NBDPS Septal Defects aOR: 1.5 1.3-1.7[1][9]

Tricuspid Atresia aOR: 1.7 1.0 - 2.7[1][9]

Double Outlet Right

) aOR: 1.5 1.1 -2.1[1][9]
Ventricle

Baltimore-Washington ~ Secundum-type Atrial

OR: 1.36 1.04 - 1.78[13]
Infant Study Septal Defects
Right Ventricular
OR: 1.32 1.06 - 1.65[13]
Outflow Tract Defects
Swedish Registries All Heart Defects OR: 1.09 1.01-1.19[14]
Atrial Septal Defects OR:1.63 1.04 - 2.57[14]

This table demonstrates that while different studies report associations with slightly different
sub-types of CHDs, there is a recurring theme of an elevated risk with maternal smoking.

Logical Relationship for Validating a Risk Factor
Finding

The process of validating a risk factor finding from an initial study (like NBDPS) involves a
logical progression of evidence from independent sources.
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Initial Finding in NBDPS (e.g., Exposure X is associated with Defect Y)

onfirms association in a different population

Replication in an Independent, Population-Based Registry (e.g., EUROCAT)

ncreases statistical power and generalizability

Meta-analysis or Pooled Analysis of Multiple Registries (e.g., ICBDSR collaboration

rovides biological plausibility

Mechanistic Studies (e.g., animal models, in vitro studies)

trengthens evidence for causality

Established Causal Relationship

Click to download full resolution via product page

Caption: Pathway to validating a risk factor finding.

Conclusion

Validating findings from the NBDPS with other birth defect registries is a scientifically rigorous
process that strengthens the evidence for potential causal relationships. While direct,
comprehensive validation studies are not always available, comparing methodologies and
findings from separate studies provides valuable insights. The key challenges lie in the
harmonization of data and accounting for methodological differences between registries. Future
collaborative efforts, such as those facilitated by the NBDPN and ICBDSR, are essential for
conducting robust validation studies and advancing our understanding of the causes of birth
defects.[4][15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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